3-{4-[6-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile

• IUPAC Name: 3-[4-[6-(3,5-dimethylpyrazol-1-yl)-2-methylpyrimidin-4-yl]piperazin-1-yl]pyrazine-2-carbonitrile
• InChI: InChI=1S/C19H21N9/c1-13-10-14(2)28(25-13)18-11-17(23-15(3)24-18)26-6-8-27(9-7-26)19-16(12-20)21-4-5-22-19/h4-5,10-11H,6-9H2,1-3H3
• InChI Key: YWZSHOMAFIWCAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=CC(=NC(=N2)C)N3CCN(CC3)C4=NC=CN=C4C#N)C
• Molecular Formula: C19H21N9
• Molecular Weight: 375.4 g/mol

Description

The compound contains several functional groups including pyrazole, pyrimidine, piperazine, and nitrile groups. Pyrazole is a heterocyclic aromatic organic compound, which is a five-membered ring with three carbon atoms and two adjacent nitrogen atoms. Pyrimidine is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 in the ring. Piperazine is an organic compound that consists of a six-membered ring containing two nitrogen atoms, and is commonly used in the synthesis of pharmaceuticals. The nitrile group consists of a carbon triple-bonded to a nitrogen and is often found in organic compounds.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The pyrazole and pyrimidine rings are aromatic and planar. The piperazine ring is flexible and can adopt a chair or boat conformation. The nitrile group is linear.

Chemical Reactions Analysis

The chemical reactions of this compound would depend on the conditions and reagents used. Generally, pyrazoles can undergo reactions at the 3-position or at the nitrogen atoms. Pyrimidines can undergo electrophilic and nucleophilic substitution reactions. Piperazines can act as bidentate ligands in coordination chemistry.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Generally, compounds containing pyrazole, pyrimidine, and piperazine rings are solid at room temperature. The presence of the nitrile group could increase the compound’s reactivity.

Scientific Research Applications

Antibacterial and Antimycobacterial Activity

Imidazole-containing compounds exhibit remarkable antibacterial properties. . These compounds could potentially combat bacterial infections, including drug-resistant strains.

Antitumor Activity

Pyrrolopyrazine derivatives (which share structural similarities with imidazoles) have demonstrated antitumor effects. . These findings suggest potential applications in cancer therapy.

Drug Development

Imidazole serves as a crucial building block in the synthesis of various drugs. . Researchers continue to explore novel imidazole-based compounds for therapeutic purposes.

Mechanism of Action

Target of Action

Compounds with similar structures, such as pyrazole derivatives, have been known to exhibit diverse pharmacological effects, including potent antileishmanial and antimalarial activities .

Mode of Action

For instance, a molecular simulation study of a related compound justified its potent in vitro antipromastigote activity, which was characterized by a desirable fitting pattern in the LmPTR1 pocket (active site) and lower binding free energy .

Biochemical Pathways

Compounds with similar structures have been known to affect various biochemical pathways leading to their observed pharmacological effects .

Pharmacokinetics

A related compound was found to have very high solubility in saline at ph 7, which could potentially impact its bioavailability .

Result of Action

Related compounds have shown significant antileishmanial and antimalarial activities .

Action Environment

It’s worth noting that the efficacy of similar compounds can be affected by various factors, including the presence of other compounds, ph levels, temperature, and more .

Future Directions

The future research directions could involve studying the biological activity of this compound, optimizing its synthesis, and investigating its mechanism of action. The compound’s structure suggests potential applications in medicinal chemistry, given the biological activity of many pyrazole, pyrimidine, and piperazine derivatives.